Cas no 81158-09-0 (Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI))

• Product Name: Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI)
• CAS No: 81158-09-0
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 707995
• PubChem ID: 12935930
• Update Time: 2025-04-19

Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI)
• ETHANONE, 1-[5-[(HYDROXYAMINO)METHYLENE]-1,3-CYCLOPENTADIEN-1-YL]-, (E)- (9CI)
• 81158-09-0

• Inchi： 1S/C8H9NO2/c1-6(10)8-4-2-3-7(8)5-9-11/h2-5,9,11H,1H3/b7-5+
• InChI Key： YNFDNJQIIVAVAJ-FNORWQNLSA-N
• SMILES： O=C(C)C1=CC=C/C/1=C\NO

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.32520